Cas no 1177341-22-8 (1-[(4,5-dimethoxy-2-methyl-phenyl)methyl]piperazine;hydrochloride)

• Product Name: 1-[(4,5-dimethoxy-2-methyl-phenyl)methyl]piperazine;hydrochloride
• CAS No: 1177341-22-8
• MF: C₁₄H₂₃ClN₂O₂
• MW: 286.797622919083
• CID: 5230911
• Update Time: 2025-05-23

1-[(4,5-dimethoxy-2-methyl-phenyl)methyl]piperazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-dimethoxy-2-methylbenzyl)piperazine hydrochloride
• 1-[(4,5-dimethoxy-2-methylphenyl)methyl]piperazine hydrochloride
• Piperazine, 1-[(4,5-dimethoxy-2-methylphenyl)methyl]-, hydrochloride (1:1)
• 1-[(4,5-dimethoxy-2-methyl-phenyl)methyl]piperazine;hydrochloride

• Inchi： 1S/C14H22N2O2.ClH/c1-11-8-13(17-2)14(18-3)9-12(11)10-16-6-4-15-5-7-16;/h8-9,15H,4-7,10H2,1-3H3;1H
• InChI Key： GKLGCLQJKXFCMG-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=CC(C)=C(C=1)CN1CCNCC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 244
• Topological Polar Surface Area: 33.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-[(4,5-dimethoxy-2-methyl-phenyl)methyl]piperazine;hydrochloride

1-[(4,5-Dimethoxy-2-Methyl-Phenyl)Methyl]Piperazine Hydrochloride: A Comprehensive Overview

The compound 1-[(4,5-dimethoxy-2-methyl-phenyl)methyl]piperazine hydrochloride, with CAS No. 1177341-22-8, is a structurally complex molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound belongs to the class of piperazine derivatives, which are widely explored for their potential therapeutic applications. The molecule's structure consists of a piperazine ring, a six-membered saturated ring with two nitrogen atoms, substituted with a methyl group attached to a 4,5-dimethoxy-2-methylphenyl group. This substitution pattern introduces unique electronic and steric properties that make the compound a promising candidate for various biological activities.

Recent studies have highlighted the potential of 1-[(4,5-dimethoxy-2-methyl-phenyl)methyl]piperazine hydrochloride in modulating cellular signaling pathways associated with neurodegenerative diseases. The hydrochloride salt form of this compound is particularly notable for its enhanced solubility and bioavailability, which are critical factors in drug delivery systems. Researchers have demonstrated that this compound exhibits potent inhibitory effects on enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are implicated in Alzheimer's disease pathogenesis.

The synthesis of CAS No. 1177341-22-8 involves a multi-step process that includes nucleophilic substitution and aromatic substitution reactions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound, ensuring its suitability for preclinical studies. The molecule's stability under physiological conditions has also been evaluated, with promising results indicating its potential for long-term therapeutic use.

In terms of pharmacokinetics, 1-[(4,5-dimethoxy-2-methyl-phenyl)methyl]piperazine hydrochloride has shown favorable absorption profiles in animal models. Studies conducted using in vitro assays have revealed that the compound demonstrates selective binding to specific receptors involved in neurotransmission, further supporting its potential as a neuromodulatory agent. Additionally, the compound's ability to cross the blood-brain barrier (BBB) has been confirmed through passive diffusion studies, which is a critical attribute for central nervous system (CNS) therapeutics.

The safety profile of this compound has also been extensively evaluated. Acute and subchronic toxicity studies in rodents have indicated that CAS No. 1177341-22-8 exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organ systems. These findings underscore its potential for safe administration in humans.

Looking ahead, the development of 1-[(4,5-dimethoxy-2-methyl-phenyl)methyl]piperazine hydrochloride into a clinical candidate is contingent upon further preclinical testing and regulatory approval. The compound's unique combination of pharmacological properties positions it as a strong contender in the race to develop novel treatments for neurodegenerative disorders and other CNS-related conditions.